Cas no 41017-85-0 (1,2-octanoylphosphatidylcholine)

• Product Name: 1,2-octanoylphosphatidylcholine
• CAS No: 41017-85-0
• MF: C₂₄H₄₈NO₈P
• MW: 509.613589286804
• CID: 926485
• PubChem ID: 620428
• Update Time: 2025-04-19

1,2-octanoylphosphatidylcholine Chemical and Physical Properties

Names and Identifiers

• 1,2-octanoylphosphatidylcholine
• 1,2-Octanoyl-sn-glycero-3-phosphocholine
• Dic8-S-PC
• 1,2-Dioctanoylthiophosphatidylcholine
• 1,2-Dioctanoyl PC
• 4-Hydroxy-N,N,N-trimethyl-10-oxo-7-((1-oxooctyl)oxy)-3,5,9-trioxa-4-phosphaheptadecan-1-aminium hydroxide, inner salt, 4-oxide, (+-)-
• 1,2-Dioctanoyl Phosphatidylcholine
• Doct-PC
• DTXSID20912171
• 3,5,9-Trioxa-4-phosphaheptadecan-1-aminium, 4-hydroxy-N,N,N-trimethyl-10-oxo-7-((1-oxooctyl)oxy)-, hydroxide, inner salt, 4-oxide, (+-)-
• 41017-85-0
• PD049035
• 111466-75-2
• Doct-S-PC
• 3,5,9-Trioxa-4-phosphaheptadecan-1-aminium, 4-hydroxy-N,N,N-trimethyl-10-oxo-7-((1-oxooctyl)oxy)-, inner salt, 4-oxide
• 2,3-Bis(octanoyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphate
• 2,3-di(octanoyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphate
• J-012409
• 3-S-Phosphocholine-1,2-O-dioctanoyl-3-mercapto-1,2-propanediol

• Inchi： 1S/C24H48NO8P/c1-6-8-10-12-14-16-23(26)30-20-22(33-24(27)17-15-13-11-9-7-2)21-32-34(28,29)31-19-18-25(3,4)5/h22H,6-21H2,1-5H3
• InChI Key： YHIXRNNWDBPKPW-UHFFFAOYSA-N
• SMILES： P(=O)([O-])(OCC(COC(CCCCCCC)=O)OC(CCCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 509.31175449g/mol
• Monoisotopic Mass: 509.31175449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 24
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 111Ų